(3S*,4S*)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol

• IUPAC Name: (3S,4S)-1-[(2-ethyl-1,2,4-triazol-3-yl)methyl]-4-naphthalen-2-ylpiperidin-3-ol
• InChI: InChI=1S/C20H24N4O/c1-2-24-20(21-14-22-24)13-23-10-9-18(19(25)12-23)17-8-7-15-5-3-4-6-16(15)11-17/h3-8,11,14,18-19,25H,2,9-10,12-13H2,1H3/t18-,19+/m0/s1
• InChI Key: QDJXJQZEMCWVGC-RBUKOAKNSA-N
• Canonical SMILES: CCN1C(=NC=N1)CN2CCC(C(C2)O)C3=CC4=CC=CC=C4C=C3
• Isomeric SMILES: CCN1C(=NC=N1)CN2CC[C@H]([C@@H](C2)O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

(3S*,4S*)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as ETNP, and it is a piperidine-based ligand that has been found to exhibit high affinity and selectivity for certain receptors in the brain. In

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol is not fully understood, but it is believed to act as a selective agonist for certain receptors in the brain. These receptors are involved in the regulation of various neurological processes, including mood, cognition, and memory. By targeting these receptors, this compound could potentially modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but it has been found to exhibit high affinity and selectivity for certain receptors in the brain. This has led to the development of several novel drugs that target these receptors, which could potentially be used to treat a wide range of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3S*,4S*)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol in lab experiments is its high affinity and selectivity for certain receptors in the brain. This makes it an ideal compound for studying the mechanisms of these receptors and developing novel drugs that target them. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on (3S*,4S*)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol. One of the most promising areas of research is in the development of novel drugs that target the receptors in the brain that this compound exhibits high affinity and selectivity for. These drugs could potentially be used to treat a wide range of neurological disorders. Another area of research is in the study of the mechanisms of these receptors and how they are involved in various neurological processes. This could lead to a better understanding of the underlying causes of these disorders and the development of more effective treatments.

Scientific Research Applications

(3S*,4S*)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to exhibit high affinity and selectivity for certain receptors in the brain. This has led to the development of several novel drugs that target these receptors, which could potentially be used to treat a wide range of neurological disorders.